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Compound of Interest

Compound Name: 3-Hydroxy-4-methylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed analysis of the mass spectrometry fragmentation pattern of
3-Hydroxy-4-methylbenzoic acid, a key intermediate in various synthetic and metabolic
pathways. Understanding its fragmentation behavior is crucial for its accurate identification and
guantification in complex matrices. This note outlines the primary fragmentation pathways
under electron ionization (EI) conditions and provides a comprehensive protocol for its analysis
using modern mass spectrometry techniques.

Introduction

3-Hydroxy-4-methylbenzoic acid (CsHsOs, Molar Mass: 152.15 g/mol ) is an aromatic
carboxylic acid with applications in the synthesis of pharmaceuticals and other fine chemicals.
Mass spectrometry is a powerful analytical technique for the structural elucidation and
quantification of such small molecules. This application note details the characteristic
fragmentation pattern of 3-Hydroxy-4-methylbenzoic acid observed in mass spectrometry,
providing researchers with the necessary information for its unambiguous identification.

Mass Spectrometry Fragmentation Pattern

Under electron ionization (El), 3-Hydroxy-4-methylbenzoic acid undergoes characteristic
fragmentation, leading to a series of diagnostic ions. The molecular ion [M]*e is observed at
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m/z 152. The primary fragmentation pathways involve the loss of the hydroxyl and carboxyl
functional groups, which are typical for aromatic carboxylic acids.[1]

The key fragmentation steps are:

o Loss of a hydroxyl radical (*OH): The molecular ion can lose a hydroxyl radical from the
carboxylic acid group, resulting in the formation of a stable acylium ion at m/z 135.[2]

e Loss of a carboxyl radical (+*COOH): A significant fragmentation pathway is the cleavage of
the C-C bond between the aromatic ring and the carboxyl group, leading to the loss of a
carboxyl radical and the formation of an ion at m/z 107.[1][2]

o Formation of the phenyl cation: Further fragmentation of the aromatic ring-containing ions
can lead to the formation of the phenyl cation at m/z 77.[2]

The proposed fragmentation pathway is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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